3-[(benzyloxy)methyl]-1-methyl-N-[3-(trifluoromethyl)phenyl]-1,4,6,7-tetrahydro-5H-pyrazolo[4,3-c]pyridine-5-carboxamide

• IUPAC Name: N-(4-fluorophenyl)-2-[7-methyl-3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-4-oxo-1,8-naphthyridin-1-yl]acetamide
• InChI: InChI=1S/C26H20FN5O3/c1-15-3-6-17(7-4-15)24-30-26(35-31-24)21-13-32(25-20(23(21)34)12-5-16(2)28-25)14-22(33)29-19-10-8-18(27)9-11-19/h3-13H,14H2,1-2H3,(H,29,33)
• InChI Key: JHHVNEHLLOQJQJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)C3=CN(C4=C(C3=O)C=CC(=N4)C)CC(=O)NC5=CC=C(C=C5)F
• Molecular Formula: C26H20FN5O3
• Molecular Weight: 469.5 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups, including a benzyloxy group, a trifluoromethyl group, and a carboxamide group. These groups can significantly influence the compound’s reactivity and properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact method would depend on the desired route of synthesis and the available starting materials.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrazolo[4,3-c]pyridine ring indicates that this compound may have interesting chemical properties.

Chemical Reactions Analysis

The chemical reactions involving this compound would be influenced by its functional groups. For example, the trifluoromethyl group is often involved in nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, the trifluoromethyl group could increase the compound’s stability and lipophilicity.

Scientific Research Applications

Drug Design and Optimization

Computational chemistry and molecular modeling techniques are employed to design novel drugs based on this compound’s scaffold. Researchers modify its structure to enhance selectivity, bioavailability, and pharmacokinetic properties. These efforts contribute to drug discovery pipelines.

Mechanism of Action

Without specific context, it’s hard to determine the exact mechanism of action of this compound. If it’s a drug, its mechanism of action would depend on its interactions with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and environmental impact. Without specific data, it’s hard to provide detailed information.

Future Directions

The future research directions for this compound could involve exploring its potential applications, studying its reactivity, or developing new methods for its synthesis.